Cas no 72569-66-5 (Methyl 3-sec-Butyl-3-methylglycidate)

• Product name: Methyl 3-sec-Butyl-3-methylglycidate
• CAS No: 72569-66-5
• MF: C₉H₁₆O₃
• MW: 172.22154
• CID: 565076
• PubChem ID: 51621

Methyl 3-sec-Butyl-3-methylglycidate Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylicacid, 3-methyl-3-(1-methylpropyl)-, methyl ester
• methyl 3-butan-2-yl-3-methyloxirane-2-carboxylate
• Oxiranecarboxylic acid, 3-methyl-3-(1-methylpropyl)-, methyl ester (9CI)
• 2,3-epoxy-3,4-dimethyl-hexanoic acid methyl ester
• 2,3-Epoxy-3,4-dimethyl-hexansaeure-methylester
• 3-METHYL-3-(1-METHYLPROPYL)-OXIRANECARBOXYLIC ACID METHYL ESTER
• 3-sec-butyl-3-methyl-oxirane-2-carboxylic acid methyl
• 3-sec-butyl-3-methyloxirane-2-carboxylic acid methyl ester
• AG-G-85878
• BRN 0123065
• GLYCIDIC ACID, 3-sec-BUTYL-3-METHYL-, METHYL ESTER
• methyl 3-sec-butyl-3-methylglycidate
• NSC75865
• 4-18-00-03856 (Beilstein Handbook Reference)
• DTXSID20993420
• AKOS014315828
• 72569-66-5
• Glycidic acid, methyl ester
• NSC-75865
• methyl 3-(butan-2-yl)-3-methyloxirane-2-carboxylate
• 3-sec-Butyl-3-methylglycidic acid methyl ester
• methyl 2,3-anhydro-4,5-dideoxy-4-ethyl-3-methylpentonate
• SCHEMBL2138555
• WLN: 2Y1&Y1&VVO1
• NSC 75865
• EN300-699926
• Methyl3-sec-butyl-3-methylglycidate
• Methyl 3-sec-Butyl-3-methylglycidate

• Inchi： InChI=1S/C9H16O3/c1-5-6(2)9(3)7(12-9)8(10)11-4/h6-7H,5H2,1-4H3
• InChI Key： YXFJXZHEINXRQW-UHFFFAOYSA-N
• SMILES： CCC(C)C1(C(O1)C(=O)OC)C

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų
• XLogP3: 1.7

Experimental Properties

• Density: 1.019
• Boiling Point: 187.2°C at 760 mmHg
• Flash Point: 68.6°C
• Refractive Index: 1.444
• PSA: 38.83
• LogP: 1.36300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids